Cas no 746651-79-6 (3-Bromo-4'carboethoxybenzophenone)

• Product Name: 3-Bromo-4'carboethoxybenzophenone
• CAS No: 746651-79-6
• MF: C₁₆H₁₃BrO₃
• MW: 333.176624059677
• MDL: MFCD00672023
• CID: 872084
• PubChem ID: 24722739
• Update Time: 2025-10-30

3-Bromo-4'carboethoxybenzophenone Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-4'carboethoxybenzophenone
• ethyl 4-(3-bromobenzoyl)benzoate
• DTXSID60641433
• MFCD00672023
• 746651-79-6
• AKOS016017784

• MDL： MFCD00672023
• Inchi： 1S/C16H13BrO3/c1-2-20-16(19)12-8-6-11(7-9-12)15(18)13-4-3-5-14(17)10-13/h3-10H,2H2,1H3
• InChI Key： SUSROWJLKMKIOP-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1)C(C1C=CC(C(=O)OCC)=CC=1)=O

Computed Properties

• Exact Mass: 332.00500
• Monoisotopic Mass: 332.00481g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 348
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 43.4Ų

Experimental Properties

• PSA: 43.37000
• LogP: 3.85680

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzophenones

Additional information on 3-Bromo-4'carboethoxybenzophenone

Professional Introduction to 3-Bromo-4'carboethoxybenzophenone (CAS No. 746651-79-6)

3-Bromo-4'carboethoxybenzophenone, with the chemical formula C₁₄H₁₁BrO₂, is a significant compound in the field of organic chemistry and pharmaceutical research. This compound, identified by its CAS number CAS NO.746651-79-6, has garnered attention due to its versatile applications in synthetic chemistry and potential utility in the development of novel therapeutic agents. The structural features of 3-Bromo-4'carboethoxybenzophenone, particularly the presence of both bromine and carboxyethoxy substituents, make it a valuable intermediate in various chemical transformations.

The bromine atom in 3-Bromo-4'carboethoxybenzophenone serves as a reactive handle for further functionalization, enabling the synthesis of more complex molecules through cross-coupling reactions such as Suzuki-Miyaura and Buchwald-Hartwig couplings. These reactions are pivotal in constructing biaryl frameworks, which are prevalent in many biologically active compounds. The carboxyethoxy group, on the other hand, introduces both hydrophilicity and reactivity, making it suitable for further derivatization into esters, amides, or other functional groups that can enhance solubility and bioavailability.

In recent years, there has been a surge in research focusing on the development of small-molecule inhibitors for various diseases. 3-Bromo-4'carboethoxybenzophenone has emerged as a key intermediate in the synthesis of kinase inhibitors, particularly those targeting tyrosine kinases. Tyrosine kinases play a crucial role in signal transduction pathways and are often overexpressed in cancer cells, making them attractive targets for therapeutic intervention. The benzophenone core of 3-Bromo-4'carboethoxybenzophenone provides a scaffold that can be modified to interact with the active site of these enzymes, thereby inhibiting their activity.

Moreover, the compound has shown promise in the development of photodynamic therapy (PDT) agents. PDT involves the use of photosensitizers that, upon activation by light, produce reactive oxygen species that can selectively kill cancer cells. The extended π-system of benzophenone derivatives makes them excellent candidates for photosensitization. Researchers have been exploring modifications to 3-Bromo-4'carboethoxybenzophenone to optimize its photophysical properties, such as absorption and emission wavelengths, to improve its efficacy in PDT.

The synthesis of 3-Bromo-4'carboethoxybenzophenone typically involves bromination of a precursor benzophenone derivative followed by nucleophilic substitution with ethyl carbamate. This two-step process highlights the compound's synthetic utility and ease of preparation. Advances in synthetic methodologies have further streamlined the production of this compound, allowing for scalable synthesis that is essential for both academic research and industrial applications.

Recent studies have also explored the use of 3-Bromo-4'carboethoxybenzophenone in materials science. The compound's ability to form stable radicals when exposed to light has led to its investigation as a photoinitiator in polymer chemistry. Photoinitiators are critical components in polymerization processes that involve UV light curing, such as those used in dental composites and coatings. The unique properties of 3-Bromo-4'carboethoxybenzophenone make it a promising candidate for enhancing the efficiency and sustainability of these processes.

The pharmaceutical industry continues to leverage 3-Bromo-4'carboethoxybenzophenone for its versatility in drug discovery. The compound's structural motif is found in several FDA-approved drugs, underscoring its importance as a building block for medicinal chemistry. By modifying different functional groups on this scaffold, researchers can generate libraries of compounds with diverse biological activities. This approach has been particularly successful in identifying novel antimicrobial agents and anti-inflammatory drugs.

In conclusion, 3-Bromo-4'carboethoxybenzophenone (CAS NO.746651-79-6) is a multifaceted compound with significant applications across multiple disciplines. Its role as an intermediate in synthetic chemistry, its potential use in therapeutic agents targeting tyrosine kinases and other enzymes, its application in photodynamic therapy, and its utility as a photoinitiator highlight its importance. As research continues to uncover new applications for this compound, it is likely to remain a cornerstone in both academic and industrial settings.